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The interaction between PIK-75 and RAC3 was identified through a multi-step research process focused on

bladder cancer. The table below outlines the key experimental protocols and findings.

Experimental

Methodolo Key Findings |/ Purpose

Stage ay y 9 P

Target Six machine learning algorithms were To screen and determine the most

Identification applied to a 13-gene prognostic signature  significant gene related to gemcitabine
to identify the most critical gene, RAC3, resistance in bladder cancer for further
as a hub gene [1] [2]. investigation.

Ligand Molecular docking was used to screen To computationally predict and identify

Discovery for small molecule drugs that could PIK-75 as a candidate compound that
potentially bind to RAC3 [1] [2]. binds to the RAC3 protein.

| Functional Validation | A series of cell-based and biochemical assays were conducted, including: « CCK8
& Colony formation assays: To assess cell proliferation. *+ Wound healing assay: To measure cell
migration. * Flow cytometry analysis of apoptosis: To quantify cell death. « 3D cell viability assay on
organoids: To evaluate drug efficacy in a more physiologically relevant model [1] [2]. | Experiments on cell
lines, organoids, and animal models validated that PIK-75 exerts biological effects (inhibiting proliferation,

migration, etc.) in bladder cancer, confirming the functional relevance of the predicted interaction. |
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It is important to note that while the functional effects of PIK-75 were confirmed, the available study did not
report a classical, quantitative binding affinity measured by techniques such as Isothermal Titration

Calorimetry (ITC) or Surface Plasmon Resonance (SPR) for this specific pair [1] [2].

Research Workflow Diagram

The following diagram illustrates the overall workflow from the initial analysis to the functional

confirmation of the PIK-75 and RAC3 interaction.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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